![molecular formula C15H19NO5 B3025619 1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid CAS No. 593261-82-6](/img/structure/B3025619.png)
1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid
Overview
Description
1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid is a chemical compound with the CAS Number: 593261-82-6 . It has a molecular weight of 293.32 . The IUPAC name for this compound is 1-(2,6-dimethoxybenzoyl)-4-piperidinecarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H19NO5/c1-20-11-4-3-5-12 (21-2)13 (11)14 (17)16-8-6-10 (7-9-16)15 (18)19/h3-5,10H,6-9H2,1-2H3, (H,18,19) . This code provides a unique representation of the molecule’s structure.Mechanism of Action
The adenosine A1 receptor is a G protein-coupled receptor that is activated by the endogenous ligand adenosine. When activated, the A1 receptor inhibits the activity of adenylate cyclase, leading to a decrease in intracellular cAMP levels. By blocking the A1 receptor, 1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid prevents this inhibitory effect and increases cAMP levels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its ability to block the adenosine A1 receptor. In vitro studies have shown that this compound can increase the release of neurotransmitters, such as dopamine and acetylcholine, and enhance synaptic plasticity. In vivo studies have shown that this compound can improve cognitive function, reduce inflammation, and protect against ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid in lab experiments is its high selectivity for the adenosine A1 receptor. This allows researchers to study the specific effects of blocking this receptor without interfering with other adenosine receptors. However, one limitation of using this compound is its relatively low potency compared to other A1 receptor antagonists, which may require higher concentrations for effective blocking.
Future Directions
There are several future directions for the use of 1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid in scientific research. One direction is the development of more potent and selective A1 receptor antagonists for potential therapeutic applications. Another direction is the study of the role of adenosine in neurodegenerative diseases and the potential use of A1 receptor antagonists as neuroprotective agents. Additionally, the use of this compound in combination with other compounds may provide new insights into the complex interactions between adenosine and other neurotransmitter systems.
Scientific Research Applications
1-(2,6-Dimethoxybenzoyl)piperidine-4-carboxylic acid has been widely used in scientific research as a selective antagonist of the adenosine A1 receptor. This receptor is involved in many physiological processes, including sleep regulation, cardiovascular function, and neuronal activity. By blocking the A1 receptor, this compound has been used to study the role of adenosine in these processes and to develop potential therapeutic applications.
Safety and Hazards
properties
IUPAC Name |
1-(2,6-dimethoxybenzoyl)piperidine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO5/c1-20-11-4-3-5-12(21-2)13(11)14(17)16-8-6-10(7-9-16)15(18)19/h3-5,10H,6-9H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOFYKQPCZGBJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)N2CCC(CC2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60353827 | |
Record name | 1-(2,6-dimethoxybenzoyl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60353827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
593261-82-6 | |
Record name | 1-(2,6-dimethoxybenzoyl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60353827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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